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Compound of Interest

Compound Name: Liranaftate

Cat. No.: B1674862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and physical

properties of Liranaftate, a potent topical antifungal agent. The information presented herein is

intended to support research, development, and quality control activities related to this active

pharmaceutical ingredient.

Molecular Information
Liranaftate is a synthetic thiocarbamate derivative with a broad spectrum of antifungal activity.

Its chemical structure is fundamental to its mechanism of action and physicochemical

characteristics.

Molecular Formula: C₁₈H₂₀N₂O₂S[1][2][3]

IUPAC Name: O-(5,6,7,8-tetrahydronaphthalen-2-yl) N-(6-methoxypyridin-2-yl)-N-

methylcarbamothioate[2]

CAS Number: 88678-31-3[1][2][3]

Synonyms: Liranaftato, Liranaftatum, Zefnart, M-732, Piritetrate[2][4][5]
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A thorough understanding of the physical and chemical properties of Liranaftate is essential

for formulation development, stability studies, and ensuring therapeutic efficacy. These

properties are summarized in the table below.

Property Value References

Molecular Weight 328.43 g/mol [1][2][4]

Appearance
White to almost white or off-

white crystalline powder/solid.
[1][3][6]

Melting Point 97 - 101 °C, 98.5 - 99.5 °C [1][3][4][6]

Boiling Point 462.5 ± 55.0 °C (Predicted) [3][6]

Density 1.240 ± 0.06 g/cm³ (Predicted) [3][5]

Solubility

Water: Practically insoluble

(>10000 ml/g); 0.10 mg/L

(distilled water)

[4][7]

Organic Solvents: Soluble in

benzene, dimethyl sulfoxide

(DMSO), and N,N-

dimethylformamide. Slightly

soluble in DMSO and

Methanol (heating may be

required).

[3][4][6][8]

Specific Solubilities (ml/g):

Acetone (10), Chloroform (2),

Dehydrated ethanol (152),

Dichloromethane (2), Ether

(21), Hexane (233), Methanol

(175).

[4]

pKa 1.24 ± 0.10 (Predicted) [6]

LogP 3.76910 [6]
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Mechanism of Action: Inhibition of Squalene
Epoxidase
Liranaftate exerts its antifungal effect by targeting a key enzyme in the fungal cell membrane

biosynthesis pathway. It is a potent inhibitor of squalene epoxidase.[2][8][9][10][11] This

enzyme is crucial for the conversion of squalene to lanosterol, a precursor to ergosterol.

Ergosterol is an essential component of the fungal cell membrane, responsible for maintaining

its integrity and fluidity.[9][10]

The inhibition of squalene epoxidase by Liranaftate leads to two primary antifungal

consequences:

Depletion of Ergosterol: The disruption of ergosterol synthesis compromises the structural

integrity of the fungal cell membrane.[9][10]

Accumulation of Squalene: The blockage of the metabolic pathway causes a buildup of

squalene within the fungal cell.[8][10] High concentrations of squalene are toxic to the cell.

This dual-action mechanism ultimately leads to increased cell membrane permeability, leakage

of cellular contents, and fungal cell death.[8]
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Caption: Mechanism of action of Liranaftate via inhibition of squalene epoxidase.
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Standardized methodologies are crucial for the accurate determination of the physicochemical

properties of active pharmaceutical ingredients like Liranaftate. The following are generalized

protocols based on established pharmacopeial methods.

4.1. Determination of Melting Point

The melting point is determined to ascertain the purity of Liranaftate.

Apparatus: Capillary melting point apparatus.

Methodology:

A small quantity of finely powdered Liranaftate is packed into a capillary tube, sealed at

one end, to a height of approximately 2-4 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it approaches

the expected melting point.

The temperature range is recorded from the point at which the substance begins to melt to

the point at which it is completely liquefied.

4.2. Determination of Solubility

Solubility studies are essential for developing appropriate formulations and predicting

bioavailability.

Apparatus: Analytical balance, volumetric flasks, constant temperature shaker/bath, filtration

apparatus (e.g., 0.45 µm filter), and a suitable analytical instrument for quantification (e.g.,

HPLC-UV).

Methodology (Equilibrium Solubility Method):

An excess amount of Liranaftate is added to a known volume of the desired solvent (e.g.,

water, ethanol, buffer solutions of different pH) in a sealed container.
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The mixture is agitated in a constant temperature shaker or bath (e.g., 25 °C or 37 °C) for

a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

The suspension is allowed to settle, and an aliquot of the supernatant is carefully

withdrawn and filtered to remove any undissolved solid.

The concentration of Liranaftate in the clear filtrate is determined using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC).

The solubility is expressed in terms of mass per unit volume (e.g., mg/mL).
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Caption: Workflow for the experimental determination of solubility.
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4.3. Determination of pKa (Potentiometric Titration)

The pKa value is important for understanding the ionization behavior of a drug, which

influences its solubility and absorption.

Apparatus: Potentiometer with a pH electrode, burette, beaker, magnetic stirrer.

Methodology:

A known concentration of Liranaftate is dissolved in a suitable solvent system (e.g., a

mixture of water and an organic co-solvent if aqueous solubility is low).

The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong

base (e.g., NaOH).

The pH of the solution is measured after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the titration curve, typically as the pH at the half-equivalence

point.

This guide provides foundational technical data on Liranaftate for scientific and developmental

purposes. For all laboratory and manufacturing work, it is imperative to consult and adhere to

the relevant pharmacopeial monographs and internal standard operating procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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